Cas no 108438-11-5 (1-chloro-4-isocyanato-2-methoxybenzene)

• Product Name: 1-chloro-4-isocyanato-2-methoxybenzene
• CAS No: 108438-11-5
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD18393606
• CID: 3593980
• PubChem ID: 19810847
• Update Time: 2025-05-20

1-chloro-4-isocyanato-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-isocyanato-2-methoxy-
• 4-Chloro-3-Methoxyphenylisocyanate
• 1-chloro-4-isocyanato-2-methoxybenzene
• 108438-11-5
• SCHEMBL282107
• EN300-277261

• MDL： MFCD18393606
• Inchi： 1S/C8H6ClNO2/c1-12-8-4-6(10-5-11)2-3-7(8)9/h2-4H,1H3
• InChI Key： PZZGPQISZMXLMB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OC)N=C=O

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 1-chloro-4-isocyanato-2-methoxybenzene

1-Chloro-4-Isocyanato-2-Methoxybenzene: A Comprehensive Overview

1-Chloro-4-isocyanato-2-methoxybenzene (CAS No. 108438-11-5) is a versatile aromatic compound with a unique combination of functional groups, making it a valuable intermediate in various chemical synthesis processes. This compound, also referred to as chloro-methoxy-isocyanatobenzene, has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its potential applications in creating advanced materials and bioactive molecules.

The molecular structure of 1-chloro-4-isocyanato-2-methoxybenzene consists of a benzene ring substituted with three distinct groups: a chlorine atom at position 1, an isocyanato group (-N=C=O) at position 4, and a methoxy group (-OCH3) at position 2. This substitution pattern not only imparts unique electronic properties to the molecule but also facilitates its reactivity in various chemical transformations. The presence of the isocyanato group renders the compound highly reactive, enabling it to participate in nucleophilic addition reactions, while the methoxy group introduces electron-donating effects that can influence the reactivity of adjacent substituents.

Recent studies have highlighted the potential of chloro-methoxy-isocyanatobenzene as a key building block in the synthesis of advanced polymers and polyurethanes. The isocyanato group is known to undergo polymerization reactions with alcohols or amines, leading to the formation of high-performance materials with tailored mechanical properties. For instance, researchers have explored its use in developing thermally stable polyurethanes for aerospace applications, where resistance to high temperatures and oxidative degradation is critical.

In the pharmaceutical industry, 1-chloro-4-isocyanato-2-methoxybenzene has been investigated as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing complex molecular frameworks. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, paving the way for potential drug development.

The synthesis of chloro-methoxy-isocyanatobenzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of a methoxy-substituted benzene derivative followed by the introduction of the isocyanato group through a nucleophilic substitution reaction. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets industrial standards for downstream applications.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 1-chloro-4-isocyanato-2-methoxybenzene is crucial for its safe handling and disposal. Recent studies have focused on assessing its biodegradability under various environmental conditions, with findings indicating that it undergoes microbial degradation under aerobic conditions. These insights are essential for developing sustainable practices in chemical manufacturing.

In conclusion, chloro-methoxy-isocyanatobenzene (CAS No. 108438-11-5) stands out as a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, combined with advancements in synthetic methodologies and application development, position it as a key player in modern material science and pharmaceutical research. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to make substantial contributions to technological innovation and sustainable chemical practices.